CID 13118874
Description
Properties
Molecular Formula |
C22H49OSi2 |
|---|---|
Molecular Weight |
385.8 g/mol |
InChI |
InChI=1S/C22H49OSi2/c1-14-23-25(17-21(8,9)10,18-22(11,12)13)24(15-19(2,3)4)16-20(5,6)7/h14-18H2,1-13H3 |
InChI Key |
IDEXXKRBUXTGJB-UHFFFAOYSA-N |
Canonical SMILES |
CCO[Si](CC(C)(C)C)(CC(C)(C)C)[Si](CC(C)(C)C)CC(C)(C)C |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 13118874 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents under controlled temperatures to achieve the desired product. Industrial production methods often involve large-scale synthesis using automated systems to ensure consistency and purity.
Chemical Reactions Analysis
CID 13118874 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 13118874 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis reactions. In biology, it plays a role in studying cellular processes and interactions. In medicine, it is investigated for its potential therapeutic effects. In industry, it is used in the production of various materials and chemicals.
Mechanism of Action
The mechanism of action of CID 13118874 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Structural Similarities:
- Compare functional groups, stereochemistry, and substituents.
- Example: Oscillatoxin D (CID 101283546) vs. 30-methyl-oscillatoxin D (CID 185389) differ by a methyl group but share a core scaffold .
Functional/Pharmacological Profiles:
- Compare binding affinities, biological targets, or therapeutic applications.
- Example: Betulin (CID 72326) and betulinic acid (CID 64971) differ in antiviral activity due to carboxylation .
Physicochemical Properties:
- Analyze solubility, stability, and bioavailability using QSAR (quantitative structure-activity relationship) models.
Example Comparative Table (Hypothetical):
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